Cas no 101479-27-0 (N2-ethyl-9H-Purine-2,6-diamine)

• Product name: N2-ethyl-9H-Purine-2,6-diamine
• CAS No: 101479-27-0
• MF: C₇H₁₀N₆
• MW: 178.194499492645
• CID: 1096355

N2-ethyl-9H-Purine-2,6-diamine Chemical and Physical Properties

Names and Identifiers

• N2-ethyl-9H-Purine-2,6-diamine
• 9H-Purine-2,6-diamine, N2-ethyl-

• Inchi： 1S/C7H10N6/c1-2-9-7-12-5(8)4-6(13-7)11-3-10-4/h3H,2H2,1H3,(H4,8,9,10,11,12,13)
• InChI Key： SORKZLIRBVWNOB-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(NCC)=NC=2N)NC=1

Computed Properties

• Exact Mass: 178.096694g/mol
• Monoisotopic Mass: 178.096694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Molecular Weight: 178.2g/mol
• Topological Polar Surface Area: 92.5Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• Boiling Point: 284.7±50.0 °C(Predicted)
• pka: 9.55±0.20(Predicted)